p-Nitrophenyl thymidine 5'-monophosphate

• CAS No.: 16562-50-8
• Product Name: p-Nitrophenyl thymidine 5'-monophosphate
• Molecular Formula: C16H18N3O10P
• Molecular Weight: 443.3 g/mol
• IUPAC Name: [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (4-nitrophenyl) hydrogen phosphate
• Standard InChI: InChI=1S/C16H18N3O10P/c1-9-7-18(16(22)17-15(9)21)14-6-12(20)13(28-14)8-27-30(25,26)29-11-4-2-10(3-5-11)19(23)24/h2-5,7,12-14,20H,6,8H2,1H3,(H,25,26)(H,17,21,22)/t12-,13+,14+/m0/s1
• Standard InChIKey: RWOAVOYBVRQNIZ-BFHYXJOUSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OC3=CC=C(C=C3)[N+](=O)[O-])O
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OC3=CC=C(C=C3)[N+](=O)[O-])O
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OC3=CC=C(C=C3)[N+](=O)[O-])O
• Description: P-nitrophenyl thymidine 5'-monophosphate is a pyrimidine 2'-deoxyribonucleoside 5'-monophosphate that is the mono-p-nitrophenyl ester of thymidine 5'-monophosphate. It is a pyrimidine 2'-deoxyribonucleoside 5'-monophosphate, a C-nitro compound and an aryl phosphate. It derives from a dTMP.
• Related CAS: 26886-08-8 (mono-ammonium salt)
• Synonyms: p-nitrophenyl 5'-thymidine monophosphate; p-nitrophenyl-3'-thymidine-phosphate; p-Nph-5'-TMP; PNPpT; thymidine 5'-4-nitrophenyl phosphate; thymidine 5'-4-nitrophenyl phosphate, monosodium salt
• PubChem Compound: 164953
• Last Modified: Nov 11 2021